Cas no 19894-98-5 ((1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol)

• Product Name: (1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• CAS No: 19894-98-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD28118439
• CID: 165721
• PubChem ID: 88302
• Update Time: 2025-06-11

(1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3S,5R)-
• [1R-(1alpha,3beta,5alpha)]-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• N-Boc-L-trans-4,5-Methanoproline
• Einecs 243-410-7
• (1R,5β)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3α-ol
• (1R,3R,5R)-2-Methylene-6,6-dimethylbicyclo[3.1.1]heptane-3-ol
• (1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• Pinocarveol, trans-(+)-
• (+)-PINOCARVEOL
• FEMA NO. 3587, TRANS-(+/-)-
• UNII-993483H55R
• (1alpha,3alpha,5alpha)-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• (1R,3S,5R)-3-Hydroxy-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane
• FEMA NO. 3587, TRANS-(+)-
• D-TRANS-PINOCARVEOL
• 20ZI248IAP
• 2(10)-Pinen-3-ol, trans-
• 1674-08-4
• NS00123093
• EINECS 216-813-0
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R,3S,5R)-
• DTXSID301339508
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R,3S,5R)-REL-
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R-(1.ALPHA.,3.ALPHA.,5.ALPHA.))-
• SCHEMBL14484474
• 19894-98-5
• trans-Isopinocarveol
• (1S,3R,5S)-(-)-2(10)-Pinen-3-ol
• UNII-20ZI248IAP
• TRANS-(+)-PINOCARVEOL
• (1R)-(+)-TRANS-PINOCARVEOL
• LCYXQUJDODZYIJ-VGMNWLOBSA-N
• BICYCLO(3.1.(+/-)-TRANS-PINOCARVEOL
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1.ALPHA.,3.ALPHA.,5.ALPHA.)-
• PINOCARVEOL, TRANS-
• (1R-(1alpha,3beta,5alpha))-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• AKOS026742394
• Pinocarveol, trans-(+/-)-
• (-)-trans-2(10)-Pinen-3-ol
• (1alpha,3alpha,5alpha)-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• 2(10)-PINEN-3-OL, (1R,3S,5R)-(+)-
• 993483H55R
• EN300-183424
• trans-Pinocarveol

• MDL： MFCD28118439
• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3/t7-,8+,9+/m1/s1
• InChI Key： LCYXQUJDODZYIJ-VGMNWLOBSA-N
• SMILES： O[C@@H]1C(=C)[C@@H]2C[C@H](C1)C2(C)C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1
• Boiling Point: 217.5°Cat760mmHg
• Flash Point: 90.1°C
• Refractive Index: 1.51
• PSA: 20.23000
• LogP: 1.96950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol

Introduction to (1R,3S,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol (CAS No. 19894-98-5)

(1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 19894-98-5, possesses a distinctive stereochemistry that makes it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular framework of (1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) consists of a bicyclo[3.1.1]heptane core substituted with methyl and methylene groups, which contributes to its intricate three-dimensional conformation. This structural complexity is not only a challenge for synthetic chemists but also offers unique opportunities for biological activity modulation. The stereochemistry at the 1R, 3S, and 5R positions plays a crucial role in determining the compound's interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the pharmacological potential of compounds with similar structural motifs. The bicyclo[3.1.1]heptane scaffold is known for its ability to mimic natural products and exhibit diverse biological activities. For instance, related compounds have been investigated for their potential as kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The presence of the methylene group at the 2-position further enhances the compound's reactivity and allows for further functionalization, opening up possibilities for derivative design.

The synthesis of (1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) presents significant synthetic challenges due to its strained cyclic system and multiple stereocenters. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereochemical purity. These techniques not only highlight the compound's synthetic elegance but also underscore its importance in modern organic chemistry.

The biological evaluation of (1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) has revealed intriguing pharmacological properties that warrant further exploration. Preliminary studies suggest that this compound may exhibit modulatory effects on metabolic pathways and enzyme inhibition. Specifically, its interaction with cytochrome P450 enzymes has been examined as a potential therapeutic target for metabolic disorders and liver diseases. The compound's ability to bind to these enzymes with high specificity makes it an attractive candidate for further pharmacological development.

The stereochemical integrity of (1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) is also crucial for its biological activity. The precise arrangement of substituents around the stereocenters influences how the molecule interacts with biological targets at the molecular level. This has led to investigations into enantioselective synthesis methods to produce enantiomerically pure forms of the compound for more targeted biological assays.

In conclusion, (1R,3S,5R-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry and pharmacological potential make it a valuable scaffold for further research in medicinal chemistry and chemical biology. As synthetic methodologies continue to advance, the accessibility of such complex molecules will likely increase, paving the way for new discoveries in drug development.